Cas no 61280-27-1 (4,6(1H,5H)-Pyrimidinedione, 5-(3-methylbutyl)-2-(1-piperidinyl)-)

• Product Name: 4,6(1H,5H)-Pyrimidinedione, 5-(3-methylbutyl)-2-(1-piperidinyl)-
• CAS No: 61280-27-1
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 486054
• PubChem ID: 71397479
• Update Time: 2025-04-19

4,6(1H,5H)-Pyrimidinedione, 5-(3-methylbutyl)-2-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 4,6(1H,5H)-Pyrimidinedione, 5-(3-methylbutyl)-2-(1-piperidinyl)-
• 5-(3-methylbutyl)-2-piperidin-1-yl-1H-pyrimidine-4,6-dione
• DTXSID90818974
• 5-(3-Methylbutyl)-2-(piperidin-1-yl)pyrimidine-4,6(1H,5H)-dione
• 61280-27-1

• Inchi： 1S/C14H23N3O2/c1-10(2)6-7-11-12(18)15-14(16-13(11)19)17-8-4-3-5-9-17/h10-11H,3-9H2,1-2H3,(H,15,16,18,19)
• InChI Key： JLASQTGFYKGJNI-UHFFFAOYSA-N
• SMILES： O=C1C(C(N=C(N1)N1CCCCC1)=O)CCC(C)C

Computed Properties

• Exact Mass: 265.17919
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.77